9,11,13,15-cis,trans,trans,cis-Octadecatetraenoic acid methyl ester
9,11,13,15-cis,trans,trans,cis-Octadecatetraenoic acid methyl ester
cis-Parinaric acid is a naturally occurring polyunsaturated fatty acid containing an unusual conjugated (Z,E,E,Z) tetraene. This chromophore provides natural fluorescence at 432 nm with an excitation wavelength at 320 nm. cis-Parinaric acid occurs naturally in the seeds of the Makita tree, a tropical rainforest tree indigenous to Fiji. Makita seeds are inedible, and this toxicity may be due at least in part to the unstable conjugated fatty acids, including cis-parinaric acid, contained within the seed. cis-Parinaric acid has been used for the measurement of phospholipase activity, lipase activity, and as an indicator of lipid peroxidation. cis-Parinaric acid methyl ester is a neutral, more lipophilic form of the free acid.
Brand Name:
Vulcanchem
CAS No.:
26474-40-8
VCID:
VC0026233
InChI:
InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h4-11H,3,12-18H2,1-2H3/b5-4+,7-6+,9-8-,11-10-
SMILES:
CCC=CC=CC=CC=CCCCCCCCC(=O)OC
Molecular Formula:
C19H30O2
Molecular Weight:
290.4 g/mol
9,11,13,15-cis,trans,trans,cis-Octadecatetraenoic acid methyl ester
CAS No.: 26474-40-8
Reference Standards
VCID: VC0026233
Molecular Formula: C19H30O2
Molecular Weight: 290.4 g/mol
| CAS No. | 26474-40-8 |
|---|---|
| Product Name | 9,11,13,15-cis,trans,trans,cis-Octadecatetraenoic acid methyl ester |
| Molecular Formula | C19H30O2 |
| Molecular Weight | 290.4 g/mol |
| IUPAC Name | methyl (9Z,11Z,13E,15E)-octadeca-9,11,13,15-tetraenoate |
| Standard InChI | InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h4-11H,3,12-18H2,1-2H3/b5-4+,7-6+,9-8-,11-10- |
| Standard InChIKey | JOSZZTLGHRSLOI-CXSCBKOLSA-N |
| Isomeric SMILES | CC/C=C/C=C/C=C\C=C/CCCCCCCC(=O)OC |
| SMILES | CCC=CC=CC=CC=CCCCCCCCC(=O)OC |
| Canonical SMILES | CCC=CC=CC=CC=CCCCCCCCC(=O)OC |
| Description | cis-Parinaric acid is a naturally occurring polyunsaturated fatty acid containing an unusual conjugated (Z,E,E,Z) tetraene. This chromophore provides natural fluorescence at 432 nm with an excitation wavelength at 320 nm. cis-Parinaric acid occurs naturally in the seeds of the Makita tree, a tropical rainforest tree indigenous to Fiji. Makita seeds are inedible, and this toxicity may be due at least in part to the unstable conjugated fatty acids, including cis-parinaric acid, contained within the seed. cis-Parinaric acid has been used for the measurement of phospholipase activity, lipase activity, and as an indicator of lipid peroxidation. cis-Parinaric acid methyl ester is a neutral, more lipophilic form of the free acid. |
| Synonyms | 9,11,13,15-cis,trans,trans,cis-octadecatetraenoic acid methyl ester cis-parinaric acid methyl ester cis-parinaric acid methyl ester, (all-E)-isome |
| Reference | 1.Wolf, C.,Sagaert, L., and Bereziat, G. A sensitive assay of phospholipase using the fluorescent probe 2-parinaroyllecithin. Biochemical and Biophysical Research Communications 99, 275-283 (1981). |
| PubChem Compound | 6443766 |
| Last Modified | Nov 11 2021 |
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